Cas no 1211469-97-4 (2-Chloro-4-(piperidino)-1,3,5-triazine)

• Product Name: 2-Chloro-4-(piperidino)-1,3,5-triazine
• CAS No: 1211469-97-4
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• CID: 6635126
• Update Time: 2025-06-09

2-Chloro-4-(piperidino)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(piperidino)-1,3,5-triazine
• 1,3,5-Triazine, 2-chloro-4-(1-piperidinyl)-

• Inchi： 1S/C8H11ClN4/c9-7-10-6-11-8(12-7)13-4-2-1-3-5-13/h6H,1-5H2
• InChI Key： MMNSKIFODNSFSQ-UHFFFAOYSA-N
• SMILES： N1=CN=C(N2CCCCC2)N=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Chloro-4-(piperidino)-1,3,5-triazine

Comprehensive Overview of 2-Chloro-4-(piperidino)-1,3,5-triazine (CAS No. 1211469-97-4)

2-Chloro-4-(piperidino)-1,3,5-triazine, with the CAS number 1211469-97-4, is a specialized heterocyclic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound belongs to the 1,3,5-triazine family, a class of nitrogen-containing heterocycles known for their versatility in chemical reactions and applications. The presence of both a chloro and a piperidino substituent on the triazine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for 2-Chloro-4-(piperidino)-1,3,5-triazine has surged due to its role in the development of novel pharmaceutical agents and crop protection chemicals. Researchers are particularly interested in its potential as a building block for drug discovery, where it can be used to create compounds with antimicrobial, antiviral, or anticancer properties. Additionally, its application in agrochemical formulations has been explored, as it can serve as a precursor for herbicides and fungicides that are both effective and environmentally friendly.

The synthesis of 2-Chloro-4-(piperidino)-1,3,5-triazine typically involves the reaction of cyanuric chloride with piperidine under controlled conditions. This process requires precise temperature and pH control to ensure high yield and purity. The compound's molecular structure has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its identity and stability. These analytical methods are crucial for quality control in industrial and research settings.

One of the most frequently asked questions about 2-Chloro-4-(piperidino)-1,3,5-triazine is its solubility and stability under various conditions. Studies have shown that it is moderately soluble in organic solvents like dichloromethane and acetone, but has limited solubility in water. Its stability is influenced by factors such as temperature, light exposure, and pH, making proper storage conditions essential for maintaining its integrity. These properties are critical for researchers and manufacturers who rely on consistent performance in their applications.

The growing interest in sustainable chemistry has also highlighted the importance of 2-Chloro-4-(piperidino)-1,3,5-triazine as a green chemistry candidate. Its potential to reduce waste and energy consumption in synthetic processes aligns with the global push for more environmentally responsible practices. For instance, its use in catalytic reactions can minimize the need for hazardous reagents, reducing the environmental footprint of chemical manufacturing.

Another area of exploration is the compound's role in material science. Researchers are investigating its incorporation into polymeric materials and coatings to enhance their mechanical and thermal properties. The triazine ring's ability to form stable bonds with other functional groups makes it an attractive candidate for designing advanced materials with tailored characteristics. This versatility opens up new possibilities for innovation in industries ranging from electronics to automotive.

In the context of drug development, 2-Chloro-4-(piperidino)-1,3,5-triazine has been explored as a pharmacophore in the design of kinase inhibitors and other therapeutic agents. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a promising scaffold for medicinal chemistry. Recent studies have focused on optimizing its bioavailability and toxicity profile to ensure its suitability for clinical applications.

The compound's safety profile is another topic of interest for users. While it is not classified as a hazardous substance under current regulations, proper handling procedures are recommended to avoid potential irritation or exposure. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use, including recommendations for personal protective equipment (PPE) and emergency measures. These precautions are essential for ensuring workplace safety and compliance with regulatory standards.

As the scientific community continues to uncover new applications for 2-Chloro-4-(piperidino)-1,3,5-triazine, its relevance in both academic and industrial research is expected to grow. The compound's unique combination of reactivity, stability, and versatility positions it as a key player in the development of next-generation chemicals and materials. Whether in pharmaceuticals, agrochemicals, or advanced materials, its potential to drive innovation is undeniable.

For those seeking further information, reliable sources include peer-reviewed journals, patent databases, and chemical supplier catalogs. These resources offer in-depth insights into the compound's properties, synthesis methods, and applications. Staying updated with the latest research findings is crucial for leveraging the full potential of 2-Chloro-4-(piperidino)-1,3,5-triazine in various fields.